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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B606224

Technical Support Center: BMS-CCR2-22

Welcome to the technical support center for BMS-CCR2-22. This resource is designed to
provide researchers, scientists, and drug development professionals with comprehensive
guidance on the stability, storage, and handling of BMS-CCR2-22. Below you will find
frequently asked questions (FAQSs), troubleshooting guides, and detailed protocols to ensure
the successful use of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid BMS-CCR2-227?

Al: Solid BMS-CCR2-22 should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.
[1]

Q2: How should | prepare and store stock solutions of BMS-CCR2-22?

A2: It is highly recommended to prepare stock solutions in DMSO.[2] For long-term storage,
stock solutions in DMSO can be stored at -80°C for up to 6 months, or at -20°C forup to 1
month.[2][3] To avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock
solution into single-use volumes.[2]

Q3: What are the known solubilities of BMS-CCR2-227
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A3: BMS-CCR2-22 is soluble in DMSO up to 100 mM and in ethanol up to 10 mM. One
supplier also indicates solubility in DMSO at 25°C of 250 mg/mL with the use of ultrasonication.

Q4: Can | use BMS-CCR2-22 for in vivo experiments?

A4: Yes, BMS-CCR2-22 can be used for in vivo studies. For in vivo applications, it is
recommended to prepare the working solution fresh on the day of use. One suggested protocol
for preparing a working solution involves adding a DMSO stock solution to corn oil.

Q5: What is the primary mechanism of action for BMS-CCR2-22?

A5: BMS-CCR2-22 is a potent and specific antagonist of the C-C chemokine receptor 2
(CCR2). It exhibits high-affinity binding to CCR2, which in turn inhibits the downstream
signaling pathways activated by CCR2 ligands like monocyte chemoattractant protein-1 (MCP-
1/CCL2). This antagonism effectively blocks chemotaxis and calcium flux in cells expressing
CCR2.

Data Summary
Storage Conditions

Storage . L

Form Duration Citations
Temperature

Solid -20°C 3 years

Solid 4°C 2 years

In Solvent (DMSO) -80°C 6 months

In Solvent (DMSO) -20°C 1 month

Solubility

Solvent Maximum Concentration Citations

DMSO 100 mM

Ethanol 10 mM

DMSO (with ultrasonication) 250 mg/mL
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Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Precipitation observed in stock

solution upon thawing.

The solubility limit may have
been exceeded, or the solution
may have been stored for too
long or at an incorrect

temperature.

Gently warm the solution and
vortex to redissolve. If
precipitation persists,
centrifuge the vial and use the
supernatant. For future
preparations, consider using a
lower stock concentration.
Always adhere to the
recommended storage

temperatures and durations.

Inconsistent experimental

results.

Degradation of the compound
due to improper storage or
handling, such as repeated

freeze-thaw cycles.

Prepare fresh working
solutions from a new aliquot of
the stock solution for each
experiment. Ensure that the
stock solution has been stored
correctly and is within the

recommended stability period.

Difficulty dissolving the solid

compound.

Insufficient solvent volume or

inadequate mixing.

Ensure you are using a
sufficient volume of the
appropriate solvent (e.g.,
DMSO) to reach your desired
concentration. Use of a vortex
mixer or sonication can aid in

dissolution.

Low or no activity observed in

the assay.

The compound may have
degraded, or the incorrect

concentration was used.

Verify the calculations for your
dilutions. Use a fresh aliquot of
the stock solution to prepare
your working solutions. If the
problem persists, it is
advisable to use a new vial of

the compound.
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Experimental Protocols & Workflows

General Protocol for Preparation of a 10 mM Stock
Solution in DMSO

o Equilibrate the vial of solid BMS-CCR2-22 to room temperature before opening.

o Add the appropriate volume of DMSO to the vial to achieve a final concentration of 10 mM.
For example, for 1 mg of BMS-CCR2-22 (MW: 593.66 g/mol ), add 168.4 puL of DMSO.

» Vortex the solution until the solid is completely dissolved. Gentle warming or sonication can
be used to facilitate dissolution.

 Aliquot the stock solution into single-use, light-protected vials.

o Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.
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BMS-CCR2-22 Handling Workflow

(Equilibrate solid compound to room temperature)

tep 1

(Add appropriate volume of DMSO)

tep 2

(Vortex/sonicate to dissolve)

tep 3

(Aliquot into single-use vials)

tep 4

(Store at -20°C or -80°C)

or each experiment

(Thaw a single aliquot for use)

(Prepare working solution)
(Perform experimenD
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BMS-CCR2-22 Handling Workflow
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Simplified Signaling Pathway of BMS-CCR2-22 Action

As an antagonist, BMS-CCR2-22 blocks the binding of natural ligands, such as MCP-1 (CCL2),
to the CCR2 receptor. This prevents the initiation of downstream signaling cascades that are

involved in monocyte and macrophage recruitment and inflammation.

Simplified BMS-CCR2-22 Mechanism of Action

BMS-CCR2-22

Binds to & Activates

CCR2 Receptor

Downstream Signaling
(e.g., Calcium Mobilization, Chemotaxis)

Inflammatory Cell Recruitment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. rndsystems.com [rndsystems.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b606224?utm_src=pdf-body-img
https://www.benchchem.com/product/b606224?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/bms-ccr2-22_3129
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 2. medchemexpress.com [medchemexpress.com]

» 3. Tocris Bioscience BMS CCR2 22 1 mg | Buy Online | Tocris Bioscience™ | Fisher
Scientific [fishersci.com]

 To cite this document: BenchChem. [Bms ccr2 22 stability in solution and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606224#bms-ccr2-22-stability-in-solution-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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